5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole
Overview
Description
5-(Chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole (CMMPT) is a heterocyclic compound that has been widely studied in the scientific community due to its potential applications in various fields. CMMPT has been used in the synthesis of pharmaceuticals, in the development of new materials, and in the study of its biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis Building Blocks
This compound serves as a versatile building block in organic synthesis. Its reactive chloromethyl and tetrazole groups make it suitable for constructing complex molecules. It can be used to introduce the tetrazole moiety, which is a bioisostere for the carboxyl group, into various pharmaceuticals .
Pharmaceutical Intermediates
Due to its structural features, 5-(chloromethyl)-1-(4-methoxyphenyl)tetrazole is used as an intermediate in the synthesis of various pharmaceutical compounds. Its modification through different chemical reactions can lead to the development of new drugs with potential therapeutic applications .
Material Science
In material science, this compound can be utilized to create novel polymers with specific properties. The tetrazole group can impart high thermal stability and unique electronic characteristics to the resulting materials .
Chemical Probes for Target Validation
Chemical probes derived from this compound can be designed to modulate protein functions. These probes are crucial for understanding the roles of specific proteins in biological processes and can be used in cell-based or animal research studies .
Battery Research and Manufacturing
The compound’s derivatives could be explored in battery technology. Researchers can investigate its incorporation into electrolytes or as a component of electrode materials to enhance battery performance and safety .
Small-Molecule Drug Discovery
5-(chloromethyl)-1-(4-methoxyphenyl)tetrazole: can be part of small-molecule libraries used in drug discovery. It can help identify hit-like and lead-like compounds, accelerating the drug discovery process .
Environmental Protection
Derivatives of this compound may be studied for their ability to bind or neutralize environmental pollutants. This application is particularly relevant in the context of persistent organic pollutants .
Agrochemical Research
In agrochemical research, this compound can be a precursor for developing new pesticides or herbicides. Its reactivity allows for the synthesis of compounds that can target specific pests or weeds without harming crops .
properties
IUPAC Name |
5-(chloromethyl)-1-(4-methoxyphenyl)tetrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4O/c1-15-8-4-2-7(3-5-8)14-9(6-10)11-12-13-14/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCEFMZJSIWBAOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=N2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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